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Compound of Interest

2,2,2-Trifluoroethyl
Compound Name:
trichloromethanesulfonate

cat. No.: B1293860

<An In-depth Technical Guide to 2,2,2-Trifluoroethyl trichloromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Trifluoroethyl
Moiety

The introduction of fluorine-containing functional groups into organic molecules is a
cornerstone of modern drug discovery and materials science. The trifluoroethyl group (-
CH2CF3), in particular, can dramatically alter the physicochemical properties of a parent
molecule. Its strong electron-withdrawing nature and lipophilicity can enhance metabolic
stability, improve bioavailability, and modify receptor binding affinities. 2,2,2-Trifluoroethyl
trichloromethanesulfonate has emerged as a key reagent for efficiently introducing this
valuable moiety.[1] This guide will explore the fundamental chemistry of this compound and
provide practical insights into its application.

Physicochemical Properties and Structural Data

A thorough understanding of a reagent's physical and chemical properties is paramount for its
effective and safe use in the laboratory.

Table 1: Physicochemical Properties of 2,2,2-Trifluoroethyl trichloromethanesulfonate
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Property Value Source
CAS Number 6226-25-1 [21[3114]
Molecular Formula C3H2F603S [2][41[5]
Molecular Weight 232.10 g/mol [41[5]
Appearance Colorless liquid [2]
Density 1.611 g/mL at 25 °C

Boiling Point 89-92 °C @ 740 mmHg [3]

Refractive Index

n20/D 1.306

Slightly soluble in water.
. Soluble in polar aprotic
Solubility [61[7]
solvents (e.g., acetone,

acetonitrile, DMF).

SMILES Z:()CF(F)(F)F)OS(zox:o)C(,:) o

RTMMSCIWQYWMNK-
InChlKey [2][5]
UHFFFAOYSA-N

Synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate

The preparation of 2,2,2-Trifluoroethyl trichloromethanesulfonate typically involves the
reaction of a sulfonyl chloride with 2,2,2-trifluoroethanol.[8] A common and effective method
utilizes trichloromethanesulfonyl chloride.

Conceptual Synthesis Workflow

The synthesis relies on the nucleophilic attack of the hydroxyl group of 2,2,2-trifluoroethanol on
the electrophilic sulfur atom of trichloromethanesulfonyl chloride. The presence of a non-
nucleophilic base is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to
completion.
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Caption: General workflow for the synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of similar sulfonated
esters.[9]

Materials:

e 2,2,2-Trifluoroethanol (TFE)

¢ Trichloromethanesulfonyl chloride

o Triethylamine (TEA)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid, cold

» Saturated sodium bicarbonate solution, cold

» Brine, cold

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer,
thermometer, and a nitrogen inlet, add 2,2,2-trifluoroethanol (1.0 eq) and anhydrous
dichloromethane.

e Cool the solution to -10 °C in an ice-salt bath.
e Add triethylamine (1.5 eq) to the cooled solution.

e Slowly add trichloromethanesulfonyl chloride (1.1 eq) dropwise via a syringe or dropping
funnel, ensuring the internal temperature is maintained between -10 °C and 0 °C.
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 After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 30
minutes.

e Pour the reaction mixture into ice-cold water.

e Separate the organic layer. Wash the organic layer sequentially with cold 1 M HCI, cold
saturated sodium bicarbonate solution, and cold brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Purify the crude product by vacuum distillation to obtain pure 2,2,2-trifluoroethyl
trichloromethanesulfonate.

Reactivity and Mechanistic Considerations

The synthetic utility of 2,2,2-Trifluoroethyl trichloromethanesulfonate stems from the
excellent leaving group ability of the trichloromethanesulfonate anion. This makes the
trifluoroethyl group susceptible to nucleophilic attack.

The Trichloromethanesulfonate Leaving Group

The trichloromethanesulfonate group is a superb leaving group due to the inductive effect of
the three chlorine atoms, which stabilizes the resulting anion. This high reactivity allows for
efficient nucleophilic substitution reactions under mild conditions.

Nucleophilic Substitution Reactions

2,2,2-Trifluoroethyl trichloromethanesulfonate is a potent trifluoroethylating agent.[4][6] It
readily reacts with a wide range of nucleophiles, including amines, alcohols, thiols, and
carbanions, to introduce the 2,2,2-trifluoroethyl group.[10]

i : SN2 Attack 2,2,2-Triflworoethyl | oo YT
Nucleophile (Nu:) o o haroafonate CFscHz-o-sozccw))__L_eg‘ihlg Sroup Departre
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Caption: Generalized SN2 reaction mechanism for trifluoroethylation.

Applications in Drug Development and Organic
Synthesis

The unique properties conferred by the trifluoroethyl group make 2,2,2-Trifluoroethyl
trichloromethanesulfonate an invaluable tool in medicinal chemistry and agrochemical
research.

» Pharmaceutical Development: Incorporation of the trifluoroethyl moiety can enhance the
metabolic stability and bioavailability of drug candidates.[1][11] This reagent is instrumental
in the synthesis of fluorinated amino acids and other complex pharmaceutical intermediates.

[1]141(6]

e Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can improve the
efficacy and environmental persistence of pesticides and herbicides.[11]

o Materials Science: It is used in the development of advanced materials, such as fluorinated
polymers and coatings, which exhibit superior chemical resistance and thermal stability.[11]

o Electrolyte Component: Recent research has explored its use as a component in electrolytes
for high-voltage lithium-ion batteries, contributing to the formation of a stable solid electrolyte
interphase (SEI).[12]

Safety, Handling, and Storage

2,2,2-Trifluoroethyl trichloromethanesulfonate is a reactive and hazardous chemical that
must be handled with appropriate safety precautions.

Table 2: Hazard and Safety Information
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Hazard Statement Precautionary Statement Source

o P260: Do not breathe
H301: Toxic if swallowed. ) [13]
mist/vapors/spray.

_ P280: Wear protective
H314: Causes severe skin ) )
gloves/protective clothing/eye [13]
burns and eye damage. ] )
protection/face protection.

P303+P361+P353: IF ON
SKIN (or hair): Take off

H330: Fatal if inhaled. immediately all contaminated [13]
clothing. Rinse skin with

water/shower.

P304+P340+P310: IF

INHALED: Remove person to

fresh air and keep comfortable  [14]
for breathing. Immediately call

a POISON CENTER/doctor.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
. [14]
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[13]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[13]

Avoid contact with skin, eyes, and clothing.[13]

Keep away from heat, sparks, and open flames.[15]
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Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.[15]

Store away from incompatible materials such as strong oxidizing agents and strong acids.
[13]

Recommended storage temperature is 2-8°C.

Conclusion

2,2,2-Trifluoroethyl trichloromethanesulfonate is a powerful and versatile reagent for the
introduction of the trifluoroethyl group into organic molecules. Its high reactivity, driven by the
excellent leaving group ability of the trichloromethanesulfonate anion, makes it a valuable tool
in drug discovery, agrochemical synthesis, and materials science. A thorough understanding of
its properties, synthesis, and handling procedures is essential for its safe and effective
application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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